N-[2-methyl-2-[4-(trifluoromethyl)phenyl]propyl]oxolane-3-carboxamide

• IUPAC Name: N-[2-methyl-2-[4-(trifluoromethyl)phenyl]propyl]oxolane-3-carboxamide
• InChI: InChI=1S/C16H20F3NO2/c1-15(2,10-20-14(21)11-7-8-22-9-11)12-3-5-13(6-4-12)16(17,18)19/h3-6,11H,7-10H2,1-2H3,(H,20,21)
• InChI Key: SFHSWXMRVSVPLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1CCOC1)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H20F3NO2
• Molecular Weight: 315.33 g/mol

Description

N-[2-methyl-2-[4-(trifluoromethyl)phenyl]propyl]oxolane-3-carboxamide is a synthetic organic compound characterized by the presence of a trifluoromethyl group attached to a phenyl ring, which is further connected to an oxolane ring via a carboxamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-methyl-2-[4-(trifluoromethyl)phenyl]propyl]oxolane-3-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the oxolane ring: This can be achieved through the cyclization of a suitable diol or halohydrin precursor under acidic or basic conditions.

Introduction of the trifluoromethyl group: This step often involves the use of trifluoromethylating agents such as trifluoromethyl iodide or trifluoromethyl sulfonates in the presence of a base.

Coupling with the phenyl ring: The trifluoromethylated intermediate is then coupled with a phenyl ring through a Friedel-Crafts alkylation or similar reaction.

Formation of the carboxamide linkage: The final step involves the reaction of the intermediate with an amine or amide source to form the carboxamide linkage.

Industrial Production Methods

In an industrial setting, the production of N-[2-methyl-2-[4-(trifluoromethyl)phenyl]propyl]oxolane-3-carboxamide may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-[2-methyl-2-[4-(trifluoromethyl)phenyl]propyl]oxolane-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace the trifluoromethyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products

Oxidation: Formation of oxides or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with nucleophiles.

Scientific Research Applications

N-[2-methyl-2-[4-(trifluoromethyl)phenyl]propyl]oxolane-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new materials with unique properties.

Biology: Investigated for its potential as a bioactive compound, including its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic applications, including as a lead compound in drug discovery for various diseases.

Industry: Utilized in the development of specialty chemicals and advanced materials with specific functionalities.

Mechanism of Action

The mechanism of action of N-[2-methyl-2-[4-(trifluoromethyl)phenyl]propyl]oxolane-3-carboxamide involves its interaction with specific molecular targets and pathways. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of the compound, allowing it to interact more effectively with hydrophobic pockets in proteins or enzymes. The oxolane ring and carboxamide linkage contribute to the overall binding affinity and specificity of the compound towards its targets.

Comparison with Similar Compounds

Similar Compounds

N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methacrylamide: Similar in structure due to the presence of the trifluoromethyl group and phenyl ring.

N-[4-(trifluoromethyl)phenyl]methanesulfonamide: Contains the trifluoromethyl group and phenyl ring but differs in the functional groups attached.

Uniqueness

N-[2-methyl-2-[4-(trifluoromethyl)phenyl]propyl]oxolane-3-carboxamide is unique due to the presence of the oxolane ring and carboxamide linkage, which confer specific chemical and biological properties not found in other similar compounds. The combination of these structural features makes it a valuable compound for various applications in research and industry.